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Compound of Interest

Compound Name: Coco diethanolamide

CAS No.: 61791-31-9

Cat. No.: B15805871

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the multifaceted roles of

cocamide diethanolamine (Cocamide DEA) in the formulation of metalworking fluids (MWFs).

The information presented is intended to guide researchers and formulators in leveraging the

unique properties of this nonionic surfactant to enhance fluid performance. Detailed

experimental protocols are provided to enable standardized evaluation of formulations

incorporating cocamide DEA.

Introduction to Cocamide DEA in Metalworking
Fluids
Cocamide DEA is a nonionic surfactant synthesized from the reaction of coconut oil fatty acids

with diethanolamine.[1] Its molecular structure, possessing both hydrophilic (water-loving) and

lipophilic (oil-loving) properties, makes it a highly versatile additive in a variety of industrial
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applications, including metalworking fluids.[1] In MWF formulations, cocamide DEA is primarily

utilized for its functions as an emulsifier, corrosion inhibitor, lubricant, and foam booster.[2][3]

Key Functions and Mechanisms of Action
2.1 Emulsification and Emulsion Stability: Cocamide DEA is an effective emulsifier, facilitating

the creation of stable oil-in-water emulsions, which are crucial for the performance of soluble oil

and semi-synthetic metalworking fluids.[2][3] Its surfactant properties reduce the interfacial

tension between oil and water, allowing for the formation of a stable dispersion of oil droplets

within the aqueous phase. A stable emulsion ensures consistent delivery of lubricating and

cooling components to the cutting zone.

The hydrophilic-lipophilic balance (HLB) of a surfactant is a key parameter in determining its

emulsifying capabilities. Cocamide DEA has a calculated HLB value of approximately 12.5 to

13.5, making it suitable for creating oil-in-water emulsions.[4][5][6]

Logical Relationship: Emulsification Mechanism
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Caption: Cocamide DEA's amphiphilic nature enables emulsion stability.

2.2 Corrosion Inhibition: A critical function of cocamide DEA in aqueous metalworking fluids is

its ability to act as a corrosion inhibitor.[2][3] It forms a protective, adsorbed film on metal

surfaces, which acts as a barrier to prevent oxidative damage and rust formation. This property

is essential for protecting both the workpiece and the machine tool from corrosion. Studies

have shown that cocamide DEA can achieve high corrosion inhibition efficiency, in some cases

up to 95% in acidic solutions.

2.3 Lubricity Enhancement: Cocamide DEA contributes to the lubricity of metalworking fluids,

reducing friction between the cutting tool and the workpiece.[2] This reduction in friction

minimizes tool wear and can lead to improved surface finish on the machined part.[2]
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2.4 Foam Boosting and Viscosity Control: In certain formulations, cocamide DEA can act as a

foam booster and viscosity modifier. This can be advantageous in applications where a stable

foam is desired for cooling and chip removal.

Quantitative Performance Data
While extensive quantitative data for cocamide DEA in proprietary metalworking fluid

formulations is not publicly available, the following table summarizes typical performance

parameters that can be evaluated.

Performance
Parameter

Test Method
Typical Effect of
Cocamide DEA

Target
Performance Metric

Corrosion Inhibition
ASTM D4627 / DIN

51360-2

Forms a protective

film, reducing rust

formation.

No rust or staining

(Pass / Grade 0-1).

Lubricity (Wear)
ASTM D4172 (Four-

Ball)

Reduces wear scar

diameter.

Lower wear scar

diameter compared to

baseline.

Lubricity (Friction) Tapping Torque Test
Reduces tapping

torque.

Lower torque values

indicate better

lubricity.

Emulsion Stability
Visual Observation /

Turbiscan

Stabilizes oil-in-water

emulsions.

No phase separation

over a defined period.

Foaming Tendency ASTM D892
Can increase or

stabilize foam.

Varies by application;

may be desirable or

require anti-foam

agents.

Biodegradability OECD 301D
Inherently

biodegradable.

71-84% degradation

after 28 days.[7]
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The following are detailed protocols for key experiments to evaluate the performance of

cocamide DEA in metalworking fluid formulations.

4.1 Corrosion Inhibition Testing (Modified from ASTM D4627 and DIN 51360-2)

Objective: To assess the ability of a metalworking fluid containing cocamide DEA to prevent

ferrous corrosion.

Materials:

Cast iron chips

Petri dishes

Filter paper

Test metalworking fluid formulation (with and without cocamide DEA)

Deionized water

Graduated cylinders

Pipettes

Procedure:

Prepare dilutions of the metalworking fluid concentrate in deionized water at various

concentrations (e.g., 1:20, 1:30, 1:50).

Place a piece of filter paper into a petri dish.

Evenly distribute approximately 2 grams of cast iron chips onto the filter paper.[4]

Pipette 2 mL of the diluted metalworking fluid onto the chips, ensuring they are thoroughly

wetted.[4]

Cover the petri dish and allow it to stand for 2 hours at room temperature.[4]
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After the incubation period, remove the chips and visually inspect the filter paper for any

signs of rust or staining.

Evaluate the degree of corrosion based on a rating scale (e.g., DIN 51360-2: Grade 0 = no

corrosion, to Grade 4 = severe corrosion).

Experimental Workflow: Corrosion Inhibition Test

Caption: Workflow for evaluating corrosion inhibition.

4.2 Lubricity Testing: Four-Ball Wear Test (Modified from ASTM D4172)

Objective: To determine the wear-preventive characteristics of a metalworking fluid formulation

containing cocamide DEA.

Materials:

Four-ball wear tester

Steel balls (test specimens)

Test metalworking fluid formulation

Solvents for cleaning

Microscope for measuring wear scars

Procedure:

Thoroughly clean the steel balls with a suitable solvent and dry them.

Assemble the four-ball test pot with three stationary balls and one rotating ball.

Add the test metalworking fluid to the pot, ensuring the balls are fully submerged.

Conduct the test under specified conditions (e.g., 1200 rpm, 40 kg load, 75°C for 60

minutes).
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After the test, clean the three stationary balls and measure the diameter of the wear scars on

each ball using a microscope.

Calculate the average wear scar diameter. A smaller diameter indicates better lubricity.

4.3 Emulsion Stability Test

Objective: To evaluate the stability of an oil-in-water emulsion formulated with cocamide DEA.

Materials:

Test metalworking fluid concentrate

Deionized water

Graduated cylinders

Stirrer (magnetic or overhead)

Procedure:

Prepare a specific volume of the desired metalworking fluid dilution (e.g., 5% in deionized

water) in a graduated cylinder.

Agitate the mixture thoroughly for a set period (e.g., 5 minutes) to form an emulsion.

Allow the emulsion to stand undisturbed at room temperature.

Visually inspect the emulsion at regular intervals (e.g., 1, 4, 8, 24, and 48 hours) for signs of

instability, such as:

Creaming (a layer of concentrated emulsion at the top)

Sedimentation (solids settling at the bottom)

Flocculation (clumping of oil droplets)

Coalescence (merging of oil droplets, leading to oil separation)
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Record the time at which any phase separation is observed and the volume of the separated

layer.

4.4 Foaming Tendency Test (Modified from ASTM D892)

Objective: To determine the foaming characteristics of a metalworking fluid containing

cocamide DEA.[8][9][10]

Materials:

Graduated cylinder (1000 mL)

Air source with a flowmeter

Diffuser stone

Water bath for temperature control

Procedure:

Pour a specified volume of the test fluid into the graduated cylinder.

Immerse the cylinder in a water bath maintained at the test temperature (e.g., 24°C).[8][9]

Insert the diffuser stone connected to the air source into the fluid.

Pass air through the fluid at a constant rate (e.g., 94 mL/min) for 5 minutes.[9]

Immediately after the 5-minute aeration period, record the volume of foam generated

(foaming tendency).

Allow the fluid to stand for a 10-minute settling period and record the remaining foam volume

(foam stability).[9]

Experimental Workflow: Foaming Tendency Test
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Caption: Workflow for evaluating foaming characteristics.

Conclusion
Cocamide DEA is a valuable multifunctional additive in the formulation of metalworking fluids.

Its efficacy as an emulsifier, corrosion inhibitor, and lubricant can significantly enhance the

performance and longevity of these industrial fluids. The experimental protocols provided

herein offer a standardized approach to quantifying the benefits of incorporating cocamide DEA

into novel and existing metalworking fluid formulations. Further research to generate

quantitative performance data across a range of concentrations and fluid types will enable

more precise optimization of these formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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